Cas no 942189-86-8 (1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate
• CAS No: 942189-86-8
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD11877840
• CID: 4666574
• PubChem ID: 59511363
• Update Time: 2025-08-04

1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-TERT-BUTYL 3-METHYL 3-(HYDROXYMETHYL)PYRROLIDINE-1,3-DICARBOXYLATE
• 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate

• MDL： MFCD11877840
• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-6-5-12(7-13,8-14)9(15)17-4/h14H,5-8H2,1-4H3
• InChI Key： XWVAGXIZRGLYKA-UHFFFAOYSA-N
• SMILES： C1C(CO)(C(=O)OC)CN(C(OC(C)(C)C)=O)C1

Additional information on 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate

Comprehensive Guide to 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate (CAS No. 942189-86-8)

1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate (CAS No. 942189-86-8) is a versatile and highly valuable chemical compound widely used in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of pyrrolidine derivatives, which are known for their significant role in drug discovery and development. With its unique molecular structure, this compound serves as a crucial intermediate in the synthesis of various bioactive molecules, making it a topic of interest for researchers and industry professionals alike.

The chemical structure of 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate features a pyrrolidine ring substituted with a hydroxymethyl group and two carboxylate esters. This configuration provides excellent reactivity, enabling its use in a wide range of chemical transformations. The presence of the tert-butyl group enhances the compound's stability, while the methyl ester and hydroxymethyl functionalities offer multiple sites for further modifications. These properties make it a preferred choice for synthetic chemists working on complex molecular architectures.

One of the most prominent applications of 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate is in the pharmaceutical industry. Researchers utilize this compound as a key intermediate in the synthesis of potential drug candidates, particularly those targeting neurological disorders, inflammation, and metabolic diseases. Its ability to act as a building block for chiral molecules is particularly valuable in the development of enantioselective drugs, which require high purity and specificity. The demand for such intermediates has surged in recent years, driven by advancements in personalized medicine and targeted therapies.

In addition to its pharmaceutical applications, 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate is also employed in material science. Its reactive functional groups allow for the creation of novel polymers and coatings with tailored properties. For instance, the hydroxymethyl group can participate in cross-linking reactions, leading to materials with enhanced durability and performance. This has sparked interest in industries such as automotive, aerospace, and electronics, where high-performance materials are in constant demand.

The synthesis of 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate typically involves multi-step organic reactions, including esterification, protection-deprotection strategies, and selective functionalization. Modern synthetic approaches often employ green chemistry principles to minimize environmental impact, reflecting the growing emphasis on sustainability in chemical manufacturing. Researchers are also exploring catalytic methods to improve yield and reduce waste, aligning with global trends toward eco-friendly production processes.

From a market perspective, the demand for 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate is expected to grow steadily, fueled by its expanding applications in drug discovery and advanced materials. Suppliers and manufacturers are increasingly focusing on scalability and cost-effectiveness to meet the needs of large-scale production. Additionally, regulatory compliance and quality control remain critical factors, ensuring that the compound meets the stringent standards required for pharmaceutical and industrial use.

For researchers and professionals seeking detailed information about 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. Understanding its physicochemical properties, handling precautions, and storage conditions is crucial for safe and effective utilization. As the chemical industry continues to evolve, compounds like this will play an increasingly vital role in driving innovation across multiple sectors.

In conclusion, 1-tert-butyl 3-methyl 3-(hydroxymethyl)pyrrolidine-1,3-dicarboxylate (CAS No. 942189-86-8) stands out as a highly functional and adaptable compound with broad applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it indispensable for modern synthetic chemistry. As research progresses, new uses and improved synthetic methods are likely to emerge, further solidifying its importance in scientific and industrial communities.